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Compound of Interest

Compound Name: FR167344 free base

Cat. No.: B10774503 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

handling and disposal of FR167344 free base, a compound that requires careful management

due to its hazardous properties. Adherence to these procedures will help ensure the safety of

laboratory personnel and compliance with environmental regulations.

Hazard Profile of FR167344 Free Base
FR167344 free base is a chemical with a significant hazard profile. Understanding these

hazards is the first step in safe handling and disposal. The primary hazards associated with this

compound are summarized in the table below.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity (Oral), Category

4
H302: Harmful if swallowed

P264, P270, P301+P312,

P330, P501

Acute Toxicity (Dermal),

Category 3

H311: Toxic in contact with

skin

P280, P302+P352, P312,

P361+P364, P501

Skin Corrosion, Category 1A
H314: Causes severe skin

burns and eye damage

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405, P501

Skin Sensitisation, Sub-

category 1A

H317: May cause an allergic

skin reaction

P261, P272, P280,

P302+P352, P333+P313,

P362+P364, P501

Specific Target Organ Toxicity -

Repeated Exposure (Oral),

Category 2

H373: May cause damage to

organs (Stomach, large

intestine, lymph node) through

prolonged or repeated

exposure if swallowed

P260, P314, P501

Short-term (acute) aquatic

hazard, Category 1
H400: Very toxic to aquatic life P273, P391, P501

Long-term (chronic) aquatic

hazard, Category 1

H410: Very toxic to aquatic life

with long lasting effects
P273, P391, P501

Data sourced from the Sigma-Aldrich safety data sheet for FR167344.

Experimental Protocol: Waste Disposal Procedure
The proper disposal of FR167344 free base must be conducted in a controlled and compliant

manner to mitigate risks to personnel and the environment. The following step-by-step protocol

outlines the required procedures for collecting and disposing of FR167344 free base waste.
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Personal Protective Equipment (PPE) & Safety Measures
Engineering Controls: All handling of FR167344 free base waste must be performed inside a

certified chemical fume hood to prevent inhalation of any dust or aerosols.

Personal Protective Equipment:

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles and a face shield.

Lab Coat: A flame-retardant lab coat is required.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

Waste Collection and Segregation
Container: Use a designated, properly labeled, and chemically compatible hazardous waste

container. The container must be kept tightly closed when not in use.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," "FR167344
free base," and the associated hazard pictograms (e.g., corrosive, toxic, environmentally

hazardous).

Segregation: Do not mix FR167344 free base waste with other chemical waste streams

unless compatibility has been confirmed. It is particularly important to avoid mixing with

incompatible materials that could cause a dangerous reaction.

Types of Waste and Disposal Path
Solid Waste:

Collect solid FR167344 free base waste, including contaminated personal protective

equipment (gloves, etc.), absorbent paper, and weighing materials, in the designated

hazardous waste container.

Liquid Waste:
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Solutions containing FR167344 free base should be collected in a separate, compatible,

and clearly labeled liquid hazardous waste container.

Do not dispose of FR167344 free base down the drain. This compound is very toxic to

aquatic life with long-lasting effects.

Sharps:

Any sharps, such as needles or broken glass contaminated with FR167344 free base,

must be disposed of in a designated, puncture-resistant sharps container labeled as

hazardous waste.

Storage and Final Disposal
Internal Procedure: Follow your institution's specific procedures for hazardous waste pickup.

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area.

External Disposal: The final disposal of FR167344 free base must be carried out by an

approved and licensed hazardous waste disposal company. Do not attempt to dispose of this

chemical in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

FR167344 free base waste.
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Caption: Workflow for the safe disposal of FR167344 free base waste.

Emergency Procedures
In the event of a spill or exposure, immediate action is critical.

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the area with a suitable cleaning agent.
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water/shower. Seek immediate medical attention.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

By following these detailed procedures, you can ensure the safe and compliant disposal of

FR167344 free base, protecting yourself, your colleagues, and the environment. Always

consult your institution's specific safety and disposal guidelines in conjunction with this

information.

To cite this document: BenchChem. [Safe Disposal of FR167344 Free Base: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774503#fr167344-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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